![molecular formula C5H9NS B020131 Butanenitrile, 4-(methylthio)- CAS No. 59121-24-3](/img/structure/B20131.png)
Butanenitrile, 4-(methylthio)-
Overview
Description
Butanenitrile, 4-(methylthio)-, also known as 2-methylthio-1-butanenitrile, is a sulfur-containing organic compound with the molecular formula C4H7NS. It is a colorless liquid with a strong odor and is highly flammable. It is used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes, and can also be used in the production of rubber and plastics.
Scientific Research Applications
Synthesis of Pharmaceuticals and Supplements:
- Lipase-catalyzed enantiomer separation of a related compound, 3-hydroxy-4-(tosyloxy)butanenitrile, facilitates the synthesis of pharmaceutical compounds like (R)-GABOB and (R)-carnitine hydrochloride (Kamal, Khanna, & Krishnaji, 2007).
Biofuel and Explosive Formulations:
- A biosynthetic pathway for 1,2,4-butanetriol from malate, using butanenitrile as a precursor, has implications in producing propellants and explosives from glucose, a cheaper substrate (Li, Cai, Li, & Zhang, 2014).
Industrial Enzyme Applications:
- Efficient production of 2-hydroxy-4-(methylthio) butanoic acid from 2-hydroxy-4-(methylthio) butanenitrile through enzyme immobilization on bioinspired silica (Jin, Guo, Li, Liu, & Zheng, 2016).
Chemical Synthesis and Reactions:
- Push-pull butadiene reactions involving butanenitrile derivatives lead to the synthesis of various compounds with potential applications in materials science and organic synthesis (Peseke, 1981).
Agricultural and Food Industry:
- In the food industry, derivatives of butanenitrile, like 4-methoxy-2-methyl-2-butanethiol, are identified in blackcurrant berries, contributing to their aroma (Jung, Fastowski, & Engel, 2016).
Physical Chemistry Studies:
- Investigations into the properties of butanenitrile mixtures, such as their densities, viscosities, and thermodynamics, are important for understanding its behavior in various applications (Martı́nez, Garriga, Pérez, & Gracia, 2000).
Medical Research:
- In medical research, some derivatives of butanenitrile are studied for their potential mutagenicity, like the reactive intermediate derived from 2-chloro-4-(methylthio)butanoic acid (Jolivette, Kende, & Anders, 1998).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that this compound is involved in various biochemical reactions . The exact enzymes, proteins, and other biomolecules it interacts with are yet to be identified.
Cellular Effects
4-(Methylthio)butylnitrile has been shown to have anticancer effects against breast cancer cells . It decreases the viability of cancer cells and induces cell cycle arrest in the G2/M phase . It also reduces the levels of certain signaling molecules and receptors in cancer cells .
Molecular Mechanism
It is known to exert its effects at the molecular level, possibly through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, 4-(Methylthio)butylnitrile has been shown to have long-term effects on cellular function . It inhibits the up-regulation of glycolytic enzymes caused by certain carcinogens and lowers the expression of hypoxia-inducible factor 1-alpha (HIF-1α) .
Dosage Effects in Animal Models
The effects of 4-(Methylthio)butylnitrile vary with different dosages in animal models . At a dose of 40 mg/kg, it statistically lowered the expression of HIF-1α
Metabolic Pathways
4-(Methylthio)butylnitrile is involved in certain metabolic pathways
properties
IUPAC Name |
4-methylsulfanylbutanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NS/c1-7-5-3-2-4-6/h2-3,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPWPMBYFDCHLKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90207864 | |
Record name | Butanenitrile, 4-methylthio- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90207864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59121-24-3 | |
Record name | Butanenitrile, 4-methylthio- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059121243 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butanenitrile, 4-methylthio- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90207864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(methylsulfanyl)butanenitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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